Cas no 4832-16-0 (octahydronaphthalen-1(2H)-one)

octahydronaphthalen-1(2H)-one structure
octahydronaphthalen-1(2H)-one structure
Product Name:octahydronaphthalen-1(2H)-one
CAS No:4832-16-0
MF:C10H16O
MW:152.233443260193
MDL:MFCD00001697
CID:858121
PubChem ID:98501
Update Time:2025-04-19

octahydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-decalone, mixture of cis and trans
    • bicyclo(4.4.0)decan-1-one
    • (4aS,8aS)-decalin-1-one
    • 1-DECALONE (CIS-TRANS)
    • 3,4,4a,5,6,7,8,8a-octahydro-2H-naphthalen-1-one
    • 1(2H)-Naphthalenone, octahydro-
    • Bicyclo[4.4.0]-2-decanone
    • bicyclo[4.4.0]decan-1-one
    • trans-Decalone
    • NSC 67905
    • 4832-16-0
    • Octahydro-1(2H)-naphthalenone
    • DB-045561
    • NSC67905
    • NSC-67905
    • 21370-71-8
    • SCHEMBL11955
    • decahydronaphthalen-1-one
    • (-)-(Z)-2-decalone
    • AI3-06188
    • EINECS 225-410-9
    • DTXSID90871322
    • 1-Decalone
    • AKOS023656840
    • EN300-219915
    • octahydronaphthalen-1(2H)-one
    • Octahydro-1(2H)-naphthalenone #
    • trans-1-Decalone
    • 1(2H)-Naphthalenone, octahydro-, trans-
    • MDL： MFCD00001697
    • Inchi： 1S/C10H16O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-9H,1-7H2
    • InChI Key： AFEFRXAPJRCTOW-UHFFFAOYSA-N
    • SMILES： O=C1CCCC2CCCCC21

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.986 g/mL at 25 °C(lit.)
  • Boiling Point: 73-75 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: n20/D 1.492(lit.)
  • PSA: 17.07
  • LogP: 2.54580
  • Solubility: Not determined

octahydronaphthalen-1(2H)-one Security Information

  • WGK Germany：3
  • Hazard Category Code： 52/53
  • Safety Instruction： 61

octahydronaphthalen-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
155063-1G
octahydronaphthalen-1(2H)-one
 4832-16-0
1g
 ¥1116.7 2023-12-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02404-1g
1-decalone, mixture of cis and trans
 4832-16-0 97%
1g
 ¥2588.0 2024-07-19
TRC
B509040-10mg
octahydronaphthalen-1(2H)-one
 4832-16-0
10mg
 $ 50.00 2022-06-07
TRC
B509040-50mg
octahydronaphthalen-1(2H)-one
 4832-16-0
50mg
 $ 65.00 2022-06-07
TRC
B509040-100mg
octahydronaphthalen-1(2H)-one
 4832-16-0
100mg
 $ 80.00 2022-06-07
Enamine
EN300-219915-0.05g
decahydronaphthalen-1-one, Mixture of diastereomers
 4832-16-0
0.05g
 $27.0 2023-09-16
Enamine
EN300-219915-0.1g
decahydronaphthalen-1-one, Mixture of diastereomers
 4832-16-0
0.1g
 $41.0 2023-09-16
Enamine
EN300-219915-0.25g
decahydronaphthalen-1-one, Mixture of diastereomers
 4832-16-0
0.25g
 $59.0 2023-09-16
Enamine
EN300-219915-0.5g
decahydronaphthalen-1-one, Mixture of diastereomers
 4832-16-0
0.5g
 $92.0 2023-09-16
Enamine
EN300-219915-1.0g
decahydronaphthalen-1-one, Mixture of diastereomers
 4832-16-0
1g
 $119.0 2023-05-31

octahydronaphthalen-1(2H)-one Production Method

Production Method 1

493-02-7 493-02-7
4832-16-0 4832-16-0
825-51-4 825-51-4
16021-08-2 16021-08-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Iron (thymine-1-acetic acid complex) Solvents: Acetonitrile ;  10 h, 60 °C
Reference
From DNA to catalysis: a thymine-acetate ligated non-heme iron(III) catalyst for oxidative activation of aliphatic C-H bonds
Al-hunaiti, Afnan; et al, Chemical Communications (Cambridge, 2016, 52(10), 2043-2046

Production Method 2

4832-16-0 4832-16-0
825-51-4 825-51-4
3574-58-1 3574-58-1
4832-17-1 4832-17-1
1654-87-1 1654-87-1
529-32-8 529-32-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Carbon Solvents: Acetone ;  2 h, 3 MPa, 150 °C
Reference
Continuous Homogeneous Catalytic Oxidation of C-H Bonds by Metal-Free Carbon Dots with a Poly(ascorbic acid) Structure
Wang, Xiao; et al, ACS Applied Materials & Interfaces, 2022, 14(23), 26682-26689

octahydronaphthalen-1(2H)-one Raw materials

octahydronaphthalen-1(2H)-one Preparation Products

octahydronaphthalen-1(2H)-one Related Literature

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